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Compound of Interest

Compound Name: 2-Aminobenzophenone

Cat. No.: B122507 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Aminobenzophenone (CAS: 2835-77-0), a key chemical intermediate, is integral to the

synthesis of a wide array of pharmaceuticals, agrochemicals, and dyes. Its unique molecular

structure, featuring both an amino group and a carbonyl group, makes it a versatile precursor

for various heterocyclic compounds. This technical guide provides an in-depth overview of the

commercial availability of 2-Aminobenzophenone, including a comprehensive list of suppliers

and their product specifications. Furthermore, it details established experimental protocols for

its synthesis and purification, and explores its critical role in various industrial applications,

particularly in drug development.

Commercial Availability and Suppliers
2-Aminobenzophenone is readily available from a multitude of global suppliers, ranging from

large-scale manufacturers to specialized chemical providers catering to research and

development needs. The purity of commercially available 2-Aminobenzophenone typically

exceeds 98%, with higher purity grades available for more sensitive applications.
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The following table summarizes prominent suppliers of 2-Aminobenzophenone, detailing their

typical purities and available quantities.

Supplier Purity
Available
Quantities

Country of Origin

Thermo Fisher

Scientific
≥98% 250 g USA

Sigma-Aldrich (Merck) 98% - USA

Tokyo Chemical

Industry (TCI)
>98.0% (GC) 25 g, 500 g Japan

Otto Chemie Pvt. Ltd. 98% 10 g, 25 g, 100 g, 1 kg India

BLD Pharm - - China

Sarchem Labs - - USA

CEFA-CILINAS

BIOTICS PVT. LTD.
-

Minimum Order: 1000

kg
India

Anshul Specialty

Molecules
- - India

Ruifu Chemical >99.5% (HPLC)
Small and bulk

quantities
China

Research Lab Fine

Chem Industries
98% - India

CDH (Central Drug

House)
98% 25 g, 100 g India

Physicochemical Properties
A summary of the key physicochemical properties of 2-Aminobenzophenone is provided in

the table below.
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Property Value Reference

CAS Number 2835-77-0 [1][2][3]

Molecular Formula C₁₃H₁₁NO [4][5]

Molecular Weight 197.23 g/mol

Appearance
Light yellow to yellow

crystalline powder

Melting Point 103-107 °C

Boiling Point - -

Solubility Practically insoluble in water.

IUPAC Name
(2-aminophenyl)

(phenyl)methanone

Synonyms
o-Aminobenzophenone, 2-

Benzoylaniline

Experimental Protocols: Synthesis of 2-
Aminobenzophenone
Several synthetic routes for the preparation of 2-Aminobenzophenone have been established.

The choice of method often depends on the desired scale, purity requirements, and available

starting materials. The Friedel-Crafts acylation is a commonly employed method.

Friedel-Crafts Acylation of p-Substituted Anilines
This method involves the acylation of an aniline derivative. A general procedure is outlined

below:

Materials:

para-chloroaniline

2-, 3-, or 4-chloro- or fluorobenzoyl chloride
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Lewis acid catalyst (e.g., AlCl₃)

Solvent (e.g., carbon disulfide, nitrobenzene)

Procedure:

Dissolve para-chloroaniline in a suitable solvent in a reaction vessel equipped with a stirrer

and a reflux condenser.

Slowly add the Lewis acid catalyst to the solution while stirring.

Add the substituted benzoyl chloride dropwise to the mixture.

Heat the reaction mixture to reflux and maintain for several hours until the reaction is

complete (monitored by TLC).

Cool the reaction mixture and pour it onto crushed ice.

Neutralize the mixture with a suitable base (e.g., sodium bicarbonate solution).

Extract the product with an organic solvent (e.g., dichloromethane).

Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

Remove the solvent under reduced pressure to obtain the crude product.

Purify the crude product by recrystallization or column chromatography.

Synthesis from 2-Aminobenzonitrile
Another common method involves the reaction of 2-aminobenzonitriles with Grignard reagents

or organolithium compounds, which typically results in good yields.

Materials:

2-aminobenzonitrile

Aryl-Grignard reagent (e.g., phenylmagnesium bromide) or Aryl-lithium reagent
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Dry ether or THF as solvent

Procedure:

Prepare the aryl-Grignard or aryl-lithium reagent in a dry, inert atmosphere.

Dissolve 2-aminobenzonitrile in the chosen dry solvent and cool the solution in an ice bath.

Slowly add the Grignard or lithium reagent to the 2-aminobenzonitrile solution with stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours.

Quench the reaction by carefully adding a saturated aqueous solution of ammonium

chloride.

Extract the product with an organic solvent.

Wash the organic layer with water and brine, and then dry it over anhydrous sodium sulfate.

Evaporate the solvent to yield the crude 2-aminobenzophenone.

Purify the product by column chromatography or recrystallization.

Signaling Pathways and Applications
2-Aminobenzophenone and its derivatives are crucial in medicinal chemistry due to their wide

range of biological activities. They serve as precursors for the synthesis of various heterocyclic

compounds with therapeutic properties.

Role in Drug Development
2-Aminobenzophenone is a key starting material for the synthesis of several classes of drugs,

including:

Benzodiazepines: These are a class of psychoactive drugs, and 2-aminobenzophenone
derivatives are fundamental to their synthesis.

Anti-inflammatory agents: Certain derivatives have shown potent anti-inflammatory activity.
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Antimitotic agents: Some 2-aminobenzophenone derivatives have been evaluated for their

potential as antimitotic agents in cancer therapy.

Antihistamines, Hypnotics, and Antidepressants: The compound is a vital intermediate in the

manufacturing of these medications.

The following diagram illustrates the central role of 2-Aminobenzophenone as a precursor in

the synthesis of various biologically active compounds.

Precursor

Drug Classes / Intermediates

2-Aminobenzophenone

Benzodiazepines Anti-inflammatory Agents Antimitotic Agents Antihistamines Hypnotics Antidepressants
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Caption: Synthetic pathways from 2-Aminobenzophenone.

Experimental Workflow: From Synthesis to Purified
Product
The overall workflow for the synthesis and purification of 2-Aminobenzophenone involves

several key stages, from the initial reaction to the final characterization of the purified

compound.
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Caption: General experimental workflow for synthesis.

Supply Chain and Quality Control Logic
Ensuring a consistent and high-quality supply of 2-Aminobenzophenone is critical for

pharmaceutical and chemical manufacturing. The supply chain involves several stages, each

with its own quality control checks.

Supply Chain

Quality Control

Raw Material
Sourcing

Purity Check Supplier Audit

Manufacturing
Process

In-process Controls Batch Records

Purification

Impurity Profiling Final Purity Assay

Packaging & 
Labeling

Container Integrity Correct Labeling

Certificate of Analysis (COA)
- Purity (HPLC/GC)
- Identity (NMR/IR)
- Residual Solvents

Distribution

Storage Conditions Shipping Validation

Click to download full resolution via product page

Caption: Supply chain and quality control process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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